Cas no 1227955-08-9 (Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate
• CAS No: 1227955-08-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD11615816
• CID: 1070102
• PubChem ID: 75365473
• Update Time: 2025-04-20

Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethyl-1,3-benzoxazole-7-carboxylate
• Methyl 2-ethylbenzo[d]oxazole-7-carboxylate
• 1227955-08-9
• AS-8363
• Methyl2-ethylbenzo[d]oxazole-7-carboxylate
• CS-0324738
• AKOS027420658
• MFCD11615816

• MDL： MFCD11615816
• Inchi： 1S/C11H11NO3/c1-3-9-12-8-6-4-5-7(10(8)15-9)11(13)14-2/h4-6H,3H2,1-2H3
• InChI Key： PIVKGYABLAWEKJ-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų